Sofigatran
Sofigatran
Brand Name:
Vulcanchem
CAS No.:
187602-11-5
VCID:
VC20925763
InChI:
InChI=1S/C24H44N4O4S/c1-6-14-32-23(31)27-20(24(4,5)33-16(2)3)22(30)28-13-7-8-19(28)21(29)26-15-17-9-11-18(25)12-10-17/h16-20H,6-15,25H2,1-5H3,(H,26,29)(H,27,31)/t17?,18?,19-,20-/m0/s1
SMILES:
CCCOC(=O)NC(C(=O)N1CCCC1C(=O)NCC2CCC(CC2)N)C(C)(C)SC(C)C
Molecular Formula:
C24H44N4O4S
Molecular Weight:
484.7 g/mol
Sofigatran
CAS No.: 187602-11-5
Cat. No.: VC20925763
Molecular Formula: C24H44N4O4S
Molecular Weight: 484.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 187602-11-5 |
|---|---|
| Molecular Formula | C24H44N4O4S |
| Molecular Weight | 484.7 g/mol |
| IUPAC Name | propyl N-[(2S)-1-[(2S)-2-[(4-aminocyclohexyl)methylcarbamoyl]pyrrolidin-1-yl]-3-methyl-1-oxo-3-propan-2-ylsulfanylbutan-2-yl]carbamate |
| Standard InChI | InChI=1S/C24H44N4O4S/c1-6-14-32-23(31)27-20(24(4,5)33-16(2)3)22(30)28-13-7-8-19(28)21(29)26-15-17-9-11-18(25)12-10-17/h16-20H,6-15,25H2,1-5H3,(H,26,29)(H,27,31)/t17?,18?,19-,20-/m0/s1 |
| Standard InChI Key | MNMZVSQUWOILCZ-GUMHCPJTSA-N |
| Isomeric SMILES | CCCOC(=O)N[C@@H](C(=O)N1CCC[C@H]1C(=O)NCC2CCC(CC2)N)C(C)(C)SC(C)C |
| SMILES | CCCOC(=O)NC(C(=O)N1CCCC1C(=O)NCC2CCC(CC2)N)C(C)(C)SC(C)C |
| Canonical SMILES | CCCOC(=O)NC(C(=O)N1CCCC1C(=O)NCC2CCC(CC2)N)C(C)(C)SC(C)C |
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